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Compound of Interest

Compound Name: Progesterone

Cat. No.: B1679170 Get Quote

For researchers, scientists, and drug development professionals, the specificity of antibodies is

paramount for accurate and reliable immunoassay results. This guide provides a comparative

analysis of the cross-reactivity of progesterone antibodies with other structurally related

steroid hormones, supported by experimental data from various immunoassays.

The structural similarity among steroid hormones presents a significant challenge in the

development of highly specific immunoassays. Unwanted cross-reactivity can lead to falsely

elevated measurements of progesterone, impacting research findings and clinical

assessments. This guide summarizes publicly available cross-reactivity data, details the

experimental protocols for its determination, and offers a visual representation of the underlying

molecular relationships.

Comparative Cross-Reactivity Data
The following tables summarize the percentage cross-reactivity of various steroid hormones

with progesterone antibodies in different immunoassay formats, primarily Enzyme-Linked

Immunosorbent Assay (ELISA) and Radioimmunoassay (RIA). The data is compiled from

manufacturer's package inserts and scientific publications.

Table 1: Cross-Reactivity in Progesterone ELISA Kits
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Steroid Hormone Assay/Kit Manufacturer % Cross-Reactivity

Progesterone All 100%

5β-Dihydroprogesterone Roche Elecsys Progesterone II 18.2%[1][2]

11α-Hydroxyprogesterone Eagle Biosciences 100%[3]

Deoxycorticosterone Eagle Biosciences 1.7%[3]

17-Hydroxyprogesterone Roche Elecsys Progesterone II Weak (0.5-4.9%)[1]

Eagle Biosciences 0.4%

5α-Pregnan-3,20-dione Roche Elecsys Progesterone II Weak (0.5-4.9%)

Corticosterone Demeditec Diagnostics (RIA) 3.87%

Sigma-Aldrich 0.74%

Abnova 0.74%

Eagle Biosciences 0.3%

Pregnenolone Eagle Biosciences 0.2%

Androsterone Sigma-Aldrich 0.086%

Abnova 0.086%

Cortisone Sigma-Aldrich 0.11%

Abnova 0.11%

Testosterone Abnova 0.1%

Estrone Sigma-Aldrich 0.08%

Abnova 0.08%

Prednisolone Abnova 0.075%

Estradiol Sigma-Aldrich <0.01%

Abnova <0.01%

Estriol Abnova <0.024%
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Cholesterol Sigma-Aldrich <0.08%

Abnova <0.08%

Table 2: Cross-Reactivity in Progesterone RIA Kits

Steroid Hormone Assay/Kit Manufacturer % Cross-Reactivity

Progesterone Demeditec Diagnostics 100.0%

5α-Pregnanedione Demeditec Diagnostics 14.11%

5β-Pregnanedione Demeditec Diagnostics 6.26%

6β-Hydroxyprogesterone Demeditec Diagnostics 5.16%

Corticosterone Demeditec Diagnostics 3.87%

11-Deoxycorticosterone Demeditec Diagnostics 1.56%

17α OH Progesterone Institute of Isotopes Co. Ltd. 0.81% (at 700 nM)

Pregnenolone Institute of Isotopes Co. Ltd. 4.99% (at 700 nM)

Deoxicorticosterone Institute of Isotopes Co. Ltd. 14.21% (at 700 nM)

Understanding Steroid Hormone Structures
The cross-reactivity of an antibody is fundamentally linked to the structural similarity between

the target antigen (progesterone) and other molecules. Steroid hormones share a common

four-ring carbon skeleton, with minor variations in functional groups determining their specific

biological activity.
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Figure 1. Simplified relationship between progesterone and other key steroid hormones.

Experimental Protocols for Determining Cross-
Reactivity
The standard method for assessing antibody cross-reactivity is through competitive

immunoassays, such as ELISA or RIA. The general principle involves measuring the

displacement of a labeled progesterone tracer by the cross-reacting compound.

Competitive ELISA Protocol for Cross-Reactivity
Assessment
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This protocol outlines the key steps for determining the cross-reactivity of a specific steroid

hormone in a competitive progesterone ELISA.

Materials:

Microtiter plate pre-coated with anti-progesterone antibody

Progesterone standards of known concentrations

Progesterone-enzyme (e.g., HRP) conjugate

The steroid hormone to be tested for cross-reactivity (cross-reactant)

Assay buffer

Wash buffer

Substrate solution (e.g., TMB)

Stop solution

Microplate reader

Procedure:

Preparation of Reagents: Prepare serial dilutions of the progesterone standard and the

cross-reactant in assay buffer.

Assay Setup: Add a fixed amount of progesterone-enzyme conjugate to each well of the

microtiter plate, along with either the progesterone standard, the cross-reactant, or the

sample.

Incubation: Incubate the plate according to the manufacturer's instructions (e.g., 60 minutes

at room temperature) to allow for competitive binding.

Washing: Wash the plate multiple times with wash buffer to remove any unbound reagents.
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Substrate Addition: Add the substrate solution to each well and incubate for a specified time

(e.g., 15-20 minutes) to allow for color development. The intensity of the color is inversely

proportional to the amount of progesterone or cross-reactant in the sample.

Stopping the Reaction: Add a stop solution to each well to terminate the enzymatic reaction.

Data Acquisition: Measure the absorbance of each well using a microplate reader at the

appropriate wavelength (e.g., 450 nm).

Calculation of Cross-Reactivity: The percent cross-reactivity is calculated using the following

formula:

% Cross-Reactivity = (Concentration of Progesterone at 50% displacement / Concentration

of Cross-Reactant at 50% displacement) x 100

The 50% displacement point is determined from the respective standard curves.

Cross-Reactivity ELISA Workflow

Prepare Progesterone
and Cross-Reactant

Standard Curves

Add Standards/Samples,
Progesterone-HRP Conjugate

to Antibody-Coated Plate

Incubate
(Competitive Binding) Wash Plate Add Substrate

(Color Development) Stop Reaction Read Absorbance Calculate % Cross-Reactivity

Click to download full resolution via product page

Figure 2. Experimental workflow for determining antibody cross-reactivity using competitive

ELISA.

Radioimmunoassay (RIA) Protocol for Cross-Reactivity
Assessment
Similar to ELISA, a competitive RIA can be used to determine cross-reactivity. The primary

difference is the use of a radiolabeled tracer (e.g., ¹²⁵I-labeled progesterone).

Materials:
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Antibody-coated tubes (specific for progesterone)

Progesterone standards of known concentrations

¹²⁵I-labeled progesterone tracer

The steroid hormone to be tested for cross-reactivity

Assay buffer

Gamma counter

Procedure:

Assay Setup: Pipette standards, controls, or samples into the antibody-coated tubes.

Tracer Addition: Add a fixed amount of ¹²⁵I-labeled progesterone tracer to each tube.

Incubation: Incubate the tubes for a specified time (e.g., 1 hour at room temperature with

shaking) to allow for competitive binding between the unlabeled progesterone (or cross-

reactant) and the radiolabeled tracer for the antibody binding sites.

Separation of Bound and Free Tracer: Aspirate the contents of the tubes to remove the

unbound tracer. In some protocols, a second antibody or a solid-phase separation method is

used.

Counting: Measure the radioactivity of the bound tracer in each tube using a gamma counter.

The amount of bound radioactivity is inversely proportional to the concentration of unlabeled

progesterone or cross-reactant.

Calculation of Cross-Reactivity: The percent cross-reactivity is calculated using a similar

formula as in the ELISA method, based on the concentrations required to achieve 50%

displacement of the radiolabeled tracer.

Conclusion
The data presented in this guide highlights the importance of considering potential cross-

reactivity when selecting and utilizing progesterone antibodies in immunoassays. While many
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commercially available kits demonstrate high specificity, significant cross-reactivity can occur

with certain structurally similar steroids. Researchers must carefully review the cross-reactivity

data provided by the manufacturer and, if necessary, perform their own validation experiments,

particularly when analyzing samples that may contain high concentrations of potentially

interfering steroids. For applications requiring the highest level of specificity, alternative

methods such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) should be

considered.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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